Cas no 2228411-30-9 (2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 2228411-30-9
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 6170312
• PubChem ID: 165882510
• Update Time: 2025-11-01

2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol
• EN300-1950059
• 2228411-30-9

• Inchi： 1S/C8H6ClF3O/c9-6-1-5(2-7(10)3-6)8(11,12)4-13/h1-3,13H,4H2
• InChI Key： JGMAVSBKXIXFBM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(CO)(F)F)F

Computed Properties

• Exact Mass: 210.0059270g/mol
• Monoisotopic Mass: 210.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol

Professional Introduction to 2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol (CAS No. 2228411-30-9)

2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol, with the CAS number 2228411-30-9, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable subject of study in medicinal chemistry. The presence of both chloro and fluorophenyl substituents, along with the difluoroethan-1-ol backbone, contributes to its distinct chemical behavior and potential applications in drug development.

The synthesis and characterization of 2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol have been areas of active interest due to its structural complexity and the potential for diverse biological activities. The compound's molecular framework, featuring a fluorinated ethyl group and a chlorinated phenyl ring, suggests possible interactions with biological targets that could be exploited for therapeutic purposes. Recent advancements in computational chemistry have enabled more accurate predictions of its pharmacokinetic properties, further enhancing its appeal as a candidate for drug discovery.

In the context of modern pharmaceutical research, the development of novel compounds with tailored properties is crucial for addressing unmet medical needs. The introduction of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability, binding affinity, and overall bioavailability. The specific arrangement of atoms in 2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol makes it an intriguing candidate for further investigation into its role as an intermediate or lead compound in the synthesis of new therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer drugs. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of molecules, leading to enhanced interactions with biological targets. For instance, studies on similar fluorinated phenyl ethers have shown promising results in inhibiting certain enzymes involved in cancer cell proliferation. This suggests that 2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol may exhibit similar bioactivities and could be a valuable component in the design of novel treatments.

The compound's structural features also make it a useful tool for exploring new synthetic pathways. The combination of chloro and fluoro substituents on the phenyl ring provides opportunities for further functionalization through cross-coupling reactions or nucleophilic substitutions. These reactions are fundamental in organic synthesis and are often employed to create more complex molecules with desired properties. The difluoroethan-1-ol moiety further enhances its synthetic utility by serving as a versatile handle for additional modifications.

In conclusion, 2-(3-chloro-5-fluorophenyl)-2,2-difluoroethan-1-ol (CAS No. 2228411-30-9) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural composition and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies across various medical fields.